4-(2-furoyl)-N-(3-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(furan-2-carbonyl)-N-(3-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H19N3O4/c1-23-14-5-2-4-13(12-14)18-17(22)20-9-7-19(8-10-20)16(21)15-6-3-11-24-15/h2-6,11-12H,7-10H2,1H3,(H,18,22)
• InChI Key: BNVYXIULKMZEKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

4-(2-furoyl)-N-(3-methoxyphenyl)-1-piperazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized through different methods and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 4-(2-furoyl)-N-(3-methoxyphenyl)-1-piperazinecarboxamide is not fully understood. However, it has been suggested that it acts through the modulation of various neurotransmitters and receptors in the brain. It has been shown to inhibit the release of pro-inflammatory cytokines and reduce the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and seizures in animal models. It has also been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2-furoyl)-N-(3-methoxyphenyl)-1-piperazinecarboxamide in lab experiments is that it has shown promising results in various disease models. It is also relatively easy to synthesize and has good stability. One of the limitations is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 4-(2-furoyl)-N-(3-methoxyphenyl)-1-piperazinecarboxamide. One direction is to further investigate its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its effects on other neurotransmitters and receptors in the brain. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various diseases. Its synthesis method is relatively simple, and it has shown good stability. Its mechanism of action is not fully understood, but it has been suggested to act through the modulation of various neurotransmitters and receptors in the brain. Further research is needed to fully understand its potential therapeutic applications and limitations.

Scientific Research Applications

4-(2-furoyl)-N-(3-methoxyphenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.